![molecular formula C19H14N2O3S B047591 Benzamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]- CAS No. 124400-30-2](/img/structure/B47591.png)
Benzamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]-
Overview
Description
Benzamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]- is a chemical compound with potential applications in scientific research. It is a derivative of benzamide and has been synthesized using various methods.
Mechanism Of Action
The mechanism of action of Benzamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]- is not fully understood. However, it has been reported to inhibit the activity of several enzymes involved in cancer cell growth, inflammation, and viral replication. It has also been reported to induce apoptosis in cancer cells.
Biochemical And Physiological Effects
Benzamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]- has been shown to have biochemical and physiological effects. It has been reported to inhibit the activity of several enzymes involved in cancer cell growth, inflammation, and viral replication. It has also been shown to induce apoptosis in cancer cells. Furthermore, it has been reported to possess anti-inflammatory properties and can be used to study the mechanism of inflammation.
Advantages And Limitations For Lab Experiments
Benzamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]- has several advantages for lab experiments. It is a stable compound and can be easily synthesized using various methods. It has been reported to exhibit anticancer, anti-inflammatory, and antiviral activities, making it a versatile compound for scientific research. However, the limitations of Benzamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]- include its high cost and limited availability.
Future Directions
Several future directions can be explored for Benzamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]-. One potential direction is the development of more efficient and cost-effective methods for its synthesis. Another direction is the study of its mechanism of action in more detail, particularly in the context of cancer cell growth, inflammation, and viral replication. Furthermore, the potential use of Benzamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]- in drug development can be explored. Its anticancer, anti-inflammatory, and antiviral activities make it a promising compound for the development of new drugs.
Synthesis Methods
Benzamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]- can be synthesized using various methods. One of the commonly used methods is the reaction of benzamide with phenylsulfonyl isocyanate in the presence of a base such as triethylamine. The reaction leads to the formation of the desired compound in good yield and purity.
Scientific Research Applications
Benzamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]- has potential applications in scientific research. It has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been shown to possess anti-inflammatory properties and can be used to study the mechanism of inflammation. Furthermore, it has been reported to have antiviral activity and can be used to study the mechanism of viral infections.
properties
CAS RN |
124400-30-2 |
|---|---|
Product Name |
Benzamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]- |
Molecular Formula |
C19H14N2O3S |
Molecular Weight |
350.4 g/mol |
IUPAC Name |
N-[4-(benzenesulfonylimino)cyclohexa-2,5-dien-1-ylidene]benzamide |
InChI |
InChI=1S/C19H14N2O3S/c22-19(15-7-3-1-4-8-15)20-16-11-13-17(14-12-16)21-25(23,24)18-9-5-2-6-10-18/h1-14H |
InChI Key |
JJZLRDSKFHLYCP-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)N=C2C=CC(=NS(=O)(=O)C3=CC=CC=C3)C=C2 |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)N=C2C=CC(=NS(=O)(=O)C3=CC=CC=C3)C=C2 |
synonyms |
BENZAMIDE, N-[4-[(PHENYLSULFONYL)IMINO]-2,5-CYCLOHEXADIEN-1-YLIDENE]- |
Origin of Product |
United States |
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